Cas no 1042224-63-4 (IRAK inhibitor 1)
IRAK inhibitor 1 Chemical and Physical Properties
Names and Identifiers
-
- Cyclopamine inhibitor 1
- 2-Pyridinamine, 6-imidazo[1,2-a]pyridin-3-yl-N-4-piperidinyl-
- 6-imidazo[1,2-a]pyridin-3-yl-N-piperidin-4-ylpyridin-2-amine
- CHEBI:526774
- CHEMBL258004
- CS-0603
- HY-13275
- IRAK inhibitor 1
- 6-Imidazo[1,2-a]pyridin-3-yl-N-4-piperidinyl-2-pyridinamine
- BDBM50240128
- 6-(Imidazo[1,2-a]pyridin-3-yl)-N-(piperidin-4-yl)pyridin-2-amine
- BCP30783
- 1042224-63-4
- 6-(H-imidazo[1,2-a]pyridin-3-yl)-N-(piperidin-4-yl)pyridin-2-amine
- AKOS030526218
- 6-{IMIDAZO[1,2-A]PYRIDIN-3-YL}-N-(PIPERIDIN-4-YL)PYRIDIN-2-AMINE
- MS-24200
- SCHEMBL18427792
- NCGC00379036-01
- IRAK inhibitor 1?
- DTXSID60659159
- DA-64490
- F84607
- EX-A3209
- irak inhibitor
-
- MDL: MFCD22124480
- Inchi: 1S/C17H19N5/c1-2-11-22-15(12-19-17(22)6-1)14-4-3-5-16(21-14)20-13-7-9-18-10-8-13/h1-6,11-13,18H,7-10H2,(H,20,21)
- InChI Key: HUYUPQNBDBTPQQ-UHFFFAOYSA-N
- SMILES: N1CCC(CC1)NC1C=CC=C(C2=CN=C3C=CC=CN23)N=1
Computed Properties
- Exact Mass: 293.16404563g/mol
- Monoisotopic Mass: 293.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.2Ų
Experimental Properties
- Density: 1.32
IRAK inhibitor 1 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
IRAK inhibitor 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13275-10mM*1mLinDMSO |
IRAK inhibitor 1 |
1042224-63-4 | ≥99.0% | 10mM*1mLinDMSO |
¥1420 | 2023-07-26 | |
| MedChemExpress | HY-13275-5mg |
IRAK inhibitor 1 |
1042224-63-4 | 99.83% | 5mg |
¥2200 | 2024-05-25 | |
| MedChemExpress | HY-13275-10mg |
IRAK inhibitor 1 |
1042224-63-4 | 99.83% | 10mg |
¥2900 | 2024-05-25 | |
| MedChemExpress | HY-13275-50mg |
IRAK inhibitor 1 |
1042224-63-4 | 99.83% | 50mg |
¥7500 | 2024-05-25 | |
| S e l l e c k ZHONG GUO | S0337-25mg |
IRAK inhibitor 1 |
1042224-63-4 | 25mg |
¥7199.01 | 2022-04-26 | ||
| DC Chemicals | DC9491-100 mg |
IRAK inhibitor 1 |
1042224-63-4 | >98% | 100mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC9491-250 mg |
IRAK inhibitor 1 |
1042224-63-4 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
| DC Chemicals | DC9491-1 g |
IRAK inhibitor 1 |
1042224-63-4 | >98% | 1g |
$2200.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5094-1 mg |
IRAK inhibitor 1 |
1042224-63-4 | 97.78% | 1mg |
¥954.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5094-100 mg |
IRAK inhibitor 1 |
1042224-63-4 | 97.78% | 100MG |
¥9987.00 | 2022-04-26 |
IRAK inhibitor 1 Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on IRAK inhibitor 1
Introduction to IRAK Inhibitor 1 (CAS No. 1042224-63-4)
The compound IRAK Inhibitor 1, identified by the Chemical Abstracts Service Number (CAS No.) 1042224-63-4, represents a significant advancement in the field of immunopharmacology. This innovative molecule has garnered considerable attention due to its potent inhibitory effects on Interleukin-1 Receptor-Associated Kinase (IRAK), a critical enzyme in the inflammatory signaling pathway. The development and application of such inhibitors have opened new avenues for treating a variety of inflammatory and autoimmune disorders.
In recent years, there has been a surge in research focused on modulating the IRAK signaling pathway, given its pivotal role in the innate immune response. IRAK inhibitors, including IRAK Inhibitor 1, have emerged as promising therapeutic agents due to their ability to dampen excessive inflammatory responses without compromising the body's defense mechanisms. This has made them particularly attractive for conditions characterized by chronic inflammation, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
The mechanism of action of IRAK Inhibitor 1 revolves around its ability to selectively bind to and inhibit IRAK enzymes. By doing so, it disrupts the downstream signaling events that lead to the activation of nuclear factor kappa B (NF-κB) and other pro-inflammatory transcription factors. This disruption effectively reduces the production of cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β), which are central mediators of inflammation.
Recent preclinical studies have demonstrated the efficacy of IRAK Inhibitor 1 in animal models of inflammation. For instance, studies in rodents have shown that treatment with this compound significantly reduces joint swelling and pain associated with rheumatoid arthritis. Additionally, it has been observed to attenuate skin inflammation in models of psoriasis, highlighting its potential therapeutic utility across different inflammatory conditions.
The pharmacokinetic profile of IRAK Inhibitor 1 is another area of interest. Initial studies indicate that it exhibits good oral bioavailability and a favorable half-life, suggesting that it could be administered orally with a once-daily dosing regimen. This would enhance patient compliance and make it a practical option for long-term therapeutic use. Furthermore, its solubility and stability under various conditions make it suitable for formulation into different dosage forms, including tablets and capsules.
In terms of safety, IRAK Inhibitor 1 has shown a relatively benign side effect profile in preclinical trials. The most commonly reported adverse effects include mild gastrointestinal discomfort and transient fatigue. These effects are generally manageable and do not necessitate discontinuation of the drug. However, further clinical studies are warranted to fully elucidate its safety profile in human populations.
The development of IRAK Inhibitor 1 is part of a broader effort to develop targeted therapies for inflammatory diseases. By inhibiting IRAK, this compound represents a novel approach compared to traditional anti-inflammatory drugs such as corticosteroids and nonsteroidal anti-inflammatory drugs (NSAIDs). Unlike these conventional agents, which often have broad-spectrum anti-inflammatory effects but can come with significant side effects, IRAK Inhibitor 1 offers a more selective mode of action.
The potential applications of IRAK Inhibitor 1 extend beyond treating chronic inflammatory diseases. There is growing evidence suggesting that dysregulation of IRAK signaling is also implicated in certain infectious diseases and cancer-related inflammation. Therefore, this compound may have broader therapeutic implications in managing these conditions as well.
Ongoing clinical trials are evaluating the efficacy and safety of IRAK Inhibitor 1 in human patients with various inflammatory disorders. Preliminary results from these trials are promising, indicating that this compound could become a valuable addition to the armamentarium of therapies available for managing inflammation-related diseases.
In conclusion, IRAK Inhibitor 1, with its CAS No. 1042224-63-4, represents a significant breakthrough in immunopharmacology. Its ability to selectively inhibit IRAK signaling offers a novel approach for treating inflammatory and autoimmune disorders with potentially fewer side effects compared to traditional anti-inflammatory agents. As research continues and more data becomes available from clinical trials, the therapeutic potential of this compound is expected to become even more apparent.
1042224-63-4 (IRAK inhibitor 1) Related Products
- 484692-15-1(N-Cyclohexyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)